Cas no 63638-74-4 (Propanenitrile, 2-bromo-3,3,3-trifluoro-)

• Product Name: Propanenitrile, 2-bromo-3,3,3-trifluoro-
• CAS No: 63638-74-4
• MF: C₃HBrF₃N
• MW: 187.945950269699
• CID: 4089089
• Update Time: 2025-10-31

Propanenitrile, 2-bromo-3,3,3-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 2-bromo-3,3,3-trifluoro-

• Inchi： 1S/C3HBrF3N/c4-2(1-8)3(5,6)7/h2H
• InChI Key： CYKQUVWIZYEFPV-UHFFFAOYSA-N
• SMILES： C(#N)C(Br)C(F)(F)F

Additional information on Propanenitrile, 2-bromo-3,3,3-trifluoro-

Propanenitrile, 2-Bromo-3,3,3-Trifluoro (CAS No. 63638-74-4): A Versatile Building Block in Advanced Chemical Synthesis

In the realm of organic synthesis and medicinal chemistry, propanenitrile derivatives with halogenated functional groups have emerged as critical intermediates for constructing bioactive molecules. Among these, 2-bromo-3,3,3-trifluoropropanenitrile (CAS No. 63638-74-4) stands out due to its unique combination of substituents: a bromine atom at position 2 and a trifluoromethyl group at position 3. This structure confers exceptional reactivity and tunable physicochemical properties, making it indispensable in the design of novel pharmaceuticals and agrochemicals.

The trifluoromethyl moiety (-CF₃) imparts lipophilicity and metabolic stability to molecules—a property highly sought after in drug development. Recent studies published in the Journal of Medicinal Chemistry (2023) demonstrated that incorporating this compound as a building block significantly enhances the pharmacokinetic profiles of small-molecule inhibitors targeting kinases involved in cancer pathways. The bromine atom at C2 provides an ideal electrophilic site for nucleophilic substitution reactions (S_NAr), enabling site-specific attachment of bioisosteric groups or polyethylene glycol (PEG) chains for drug delivery optimization.

Synthetic methodologies involving this compound have evolved rapidly over the past decade. Traditional routes relying on Sandmeyer-type reactions are being supplanted by palladium-catalyzed cross-coupling protocols under mild conditions. A groundbreaking study in Nature Catalysis (2024) reported a ligand-free Suzuki-Miyaura coupling using this compound as a bromide source, achieving >95% yield with arylboronic acids at ambient temperature. Such advancements underscore its utility in "click chemistry" approaches for rapid library generation during lead optimization phases.

In materials science applications, the compound's fluorinated backbone contributes to thermal stability and dielectric properties when incorporated into polymer matrices. Researchers at MIT recently synthesized fluorinated polyimides containing this motif for high-performance photovoltaic applications (Advanced Materials, 2025). The trifluoromethyl group's electron-withdrawing effect modulates charge transport properties while maintaining structural integrity under UV exposure—a critical advancement for next-generation solar cell technologies.

Bioorganic chemists have leveraged its nitrile group's ability to act as a pseudohalide under certain reaction conditions. A notable example from the University of Cambridge (Nature Communications, 2025) describes its use in forming stable cyanocuprate complexes for asymmetric alkylation reactions—processes critical for synthesizing chiral APIs with >98% enantiomeric excess. This discovery has streamlined the production of enantiopure compounds traditionally requiring multi-step resolution procedures.

Eco-toxicological studies published in Environmental Science & Technology (2025) revealed that despite its fluorinated nature, this compound exhibits low bioaccumulation potential due to rapid hydrolysis under environmental pH conditions—a crucial safety feature for industrial applications requiring regulatory compliance under REACH and TSCA guidelines.

In drug discovery pipelines targeting G-protein coupled receptors (GPCRs), this compound serves as a privileged scaffold for generating ligands with optimized binding affinities. A recent high-throughput screening campaign by Pfizer highlighted its derivatives' ability to selectively modulate serotonin receptor subtypes without off-target effects—a breakthrough for treating neurological disorders with fewer side effects.

CAS No. 63638-74-4's structural versatility has also enabled innovative applications in click chemistry frameworks. Researchers at Stanford demonstrated its use in strain-promoted azide−alkyne cycloadditions when combined with norbornene scaffolds (JACS Au, 2025), enabling real-time visualization of biochemical processes via fluorescent tagging without compromising reaction efficiency.